Cas no 1905395-21-2 ((Ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetraboronic acid)

• Product Name: (Ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetraboronic acid
• CAS No: 1905395-21-2
• MF: C₂₆H₂₄B₄O₈
• MW: 507.707967758179
• CID: 3037195
• PubChem ID: 139034075
• Update Time: 2025-10-29

(Ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetraboronic acid Chemical and Physical Properties

Names and Identifiers

• (ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetraboronic acid
• 4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrabenzoic acid
• Tetrakis(4-carboxyphenyl)ethylene
• AK686197
• 1,1,2,2-Tetra(4-carboxylphenyl)ethylene
• 4,4',4'',4'''-(Ethene-1,2-diylidene)tetrabenzoic acid
• 4-[1,2,2-TRIS(4-CARBOXYPHENYL)ETHENYL]BENZOIC ACID
• 1905395-21-2
• [4-[1,2,2-tris(4-boronophenyl)ethenyl]phenyl]boronic acid
• YSZC269
• 4-{1,2,2-tris[4-(dihydroxyboranyl)phenyl]ethenyl}phenylboronic acid
• Ethane-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl)tetraboronic acid
• E84774
• CS-0111506
• (Ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetraboronicacid
• AS-86096
• Tetrakis(4-borate phenyl)ethylene
• (Ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetraboronic acid

• Inchi： 1S/C26H24B4O8/c31-27(32)21-9-1-17(2-10-21)25(18-3-11-22(12-4-18)28(33)34)26(19-5-13-23(14-6-19)29(35)36)20-7-15-24(16-8-20)30(37)38/h1-16,31-38H
• InChI Key： VVGLYAVPCBSDDN-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)/C(/C1C=CC(B(O)O)=CC=1)=C(/C1C=CC(B(O)O)=CC=1)\C1C=CC(B(O)O)=CC=1)O

Computed Properties

• Exact Mass: 508.1843384g/mol
• Monoisotopic Mass: 508.1843384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162

Additional information on (Ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetraboronic acid

Introduction to (Ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetraboronic acid (CAS No. 1905395-21-2)

Ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetraboronic acid, identified by its CAS number 1905395-21-2, is a specialized chemical compound that has garnered significant attention in the field of advanced materials and pharmaceutical research. This compound belongs to a class of polymeric boronic acids, which are known for their unique structural properties and versatile applications. The molecular structure of this compound features a highly symmetric arrangement of boronic acid units linked through benzene-4,1-diyl bridges, contributing to its remarkable stability and reactivity under various conditions.

The significance of (Ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetraboronic acid lies in its potential applications across multiple domains, including catalysis, polymer chemistry, and drug development. Boronic acids are widely recognized for their ability to form stable complexes with diols and other functional groups, making them invaluable in the synthesis of novel materials and bioconjugates. The extended aromatic system in this compound's structure not only enhances its thermal stability but also opens up possibilities for further functionalization and derivatization.

In recent years, the research on polymeric boronic acids has seen substantial growth due to their role in developing innovative solutions for industrial and medical challenges. One of the most promising areas of application is in the field of pharmaceuticals. Boronic acids have been explored as key components in drug design due to their ability to interact selectively with biological targets. For instance, certain boronic acid derivatives have shown efficacy in inhibiting enzymes that are overexpressed in diseases such as cancer. The symmetric structure of (Ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetraboronic acid suggests that it could be a valuable precursor for designing such enzyme inhibitors.

The compound's reactivity also makes it a candidate for use in catalytic processes. Boronic acids can act as ligands or catalysts in organic transformations such as Suzuki-Miyaura cross-coupling reactions, which are fundamental in the synthesis of complex organic molecules. The high symmetry and stability of this particular boronic acid derivative could enhance its catalytic efficiency and selectivity. Researchers have been investigating how the benzene-4,1-diyl bridges influence the electronic properties of the boron centers, which could be leveraged to optimize its catalytic performance.

Another area where (Ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetraboronic acid shows promise is in polymer chemistry. The ability of boronic acids to form reversible covalent bonds with diols has been exploited to create dynamic polymers that can undergo stimuli-responsive changes. These polymers have potential applications in areas such as self-healing materials and smart drug delivery systems. The unique structure of this compound could lead to the development of novel polymers with enhanced mechanical properties and functional versatility.

Recent studies have also explored the use of polymeric boronic acids in nanotechnology. The ability to precisely control the size and shape of these materials makes them suitable for applications in nanoscale devices and sensors. For example, researchers have demonstrated the use of boronic acid-based polymers in creating molecularly imprinted polymers (MIPs) that can selectively bind specific target molecules. The symmetric structure of (Ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetraboronic acid could facilitate the design of MIPs with high specificity and affinity.

The synthesis of (Ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetraboronic acid is a complex process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as metal-catalyzed coupling reactions and controlled polymerization methods are often employed. The challenge lies in maintaining the integrity of the symmetric structure while introducing functional groups or modifications that enhance its utility for specific applications.

In conclusion,(Ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetraboronic acid (CAS No. 1905395-21-2) is a multifaceted compound with significant potential across various scientific and industrial domains. Its unique structural features make it an attractive candidate for applications in pharmaceuticals、catalysis、polymer chemistry，and nanotechnology。As research continues to uncover new ways to exploit its properties，this compound is poised to play a crucial role in advancing technological innovations.